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Compound of Interest

Compound Name: 1-Cyclohexyl-1,4-diazepane
CAS No.: 59039-67-7
Cat. No.: B1601233
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Executive Summary

1-Cyclohexyl-1,4-diazepane (CAS 59039-67-7) is a critical bicyclic diamine scaffold used in
the synthesis of GPCR ligands, kinase inhibitors, and CNS-active agents. Its structure features
a seven-membered diazepane ring mono-substituted with a lipophilic cyclohexyl group.

Scaling this synthesis presents a specific regioselectivity challenge: differentiating the two
secondary amine nitrogens of the homopiperazine (1,4-diazepane) core to prevent bis-
alkylation. This guide details two field-proven protocols:

» Route A (Direct Reductive Amination): The preferred industrial route using stoichiometric
control and catalytic hydrogenation. It offers high atom economy and lower raw material
costs.

» Route B (Protected Strategy): A high-fidelity route using 1-Boc-homopiperazine, ensuring
100% regioselectivity. Recommended for GMP campaigns where impurity profiles are strictly
regulated.
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Strategic Route Analysis

The choice between direct and protected synthesis depends on the available equipment and

purity requirements.

Feature

Route A: Direct Reductive
Amination

Route B: Boc-Protected
Strategy

Primary Mechanism

Catalytic Hydrogenation
(H2/Pd) or Hydride Reduction

Reductive Amination

Acid Deprotection

Step Count

1 Step (One-pot)

3 Steps (Protection
Alkylation

Deprotection)

Atom Economy

High

Low (Loss of Boc group)

Selectivity Risk

Moderate (Risk of bis-
cyclohexyl impurity)

Low (Guaranteed mono-

substitution)

Scale Suitability

High (Kilogram to Ton)

Medium (Gram to Kilogram)

Cost Driver

Distillation energy (recycling

excess amine)

Reagent cost (Boc-anhydride,
TFA/HCI)

Reaction Pathway Visualization

The following diagram illustrates the chemical logic behind both strategies.

1-Cyclohexyl-1,4-diazepane

(Target)
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Figure 1: Comparison of Direct (Route A) and Protected (Route B) synthetic pathways.

Protocol A: Direct Reductive Amination (Industrial
Scale-Up)

Rationale: This method utilizes a large excess of 1,4-diazepane to statistically favor mono-
alkylation. The boiling point difference between 1,4-diazepane (169 °C) and the product (>260
°C est.) allows for efficient recovery and recycling of the starting material via vacuum
distillation.

Materials

e Substrate: 1,4-Diazepane (Homopiperazine) [CAS: 505-66-8]

Reagent: Cyclohexanone [CAS: 108-94-1]

Catalyst: 5% Pd/C (50% water wet) or Pt/C (sulfided)

Solvent: Methanol (MeOH) or Ethanol (EtOH)

Hydrogen Source: H2 gas (10-30 bar)

Step-by-Step Methodology

e Reactor Charging:
o Purge a high-pressure autoclave (Hastelloy or SS316) with Nitrogen.

o Charge 1,4-Diazepane (3.0 — 5.0 equivalents) dissolved in MeOH (5 vol relative to
cyclohexanone). Note: The excess is critical to suppress bis-alkylation.

o Charge Cyclohexanone (1.0 equivalent).
o Add 5% Pd/C catalyst (2-5 wt% loading relative to ketone).

e Hydrogenation:
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[e]

Seal reactor and purge with Nitrogen (3x) then Hydrogen (3x).

o

Pressurize to 20 bar (300 psi) Ha.

[¢]

Heat to 50—60 °C with vigorous stirring (>800 rpm) to eliminate mass transfer limitations.

[¢]

Monitor: Reaction is typically complete in 4—8 hours. Monitor Hz uptake or check via GC
(disappearance of cyclohexanone).

« Filtration & Solvent Removal:
o Cool to 25 °C. Vent Hz and purge with Na2.
o Filter the catalyst through a Celite pad or sparkler filter (recover catalyst for reprocessing).
o Concentrate the filtrate under reduced pressure to remove MeOH.

 Purification (Distillation):

Perform fractional vacuum distillation.

[¢]

[e]

Fraction 1: Recover excess 1,4-Diazepane (bp ~60-70 °C at 10 mmHg). Recycle this
stream.

[¢]

Fraction 2: Collect 1-Cyclohexyl-1,4-diazepane (bp ~130-140 °C at 2 mmHg).

[e]

Residue: Bis-cyclohexyl impurity remains in the pot.

Process Control Parameters
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Parameter Specification Impact

. . < 3:1 increases bis-impurity
Amine:Ketone Ratio > 31

significantly.

> 70 °C increases ring-opening
Temperature 50-60 °C ) )

side reactions.

Low pressure slows rate; high
Hz Pressure 10-30 bar pressure is safe but equipment

dependent.

Protocol B: Protected Route (High Purity)

Rationale: For pharmaceutical intermediates requiring >99.5% purity where distillation is
difficult, protecting one nitrogen ensures that only mono-alkylation can occur.

Step-by-Step Methodology

» Protection (Preparation of 1-Boc-1,4-diazepane):
o Dissolve 1,4-diazepane (excess, 2-3 equiv) in DCM at 0 °C.
o Slowly add Boc20 (1 equiv) in DCM over 2 hours.

o Workup: Wash with water.[1][2][3][4][5] The excess diazepane stays in the aqueous phase.
The organic phase contains the mono-Boc product.

¢ Reductive Amination:

o React 1-Boc-1,4-diazepane (1 equiv) with Cyclohexanone (1.1 equiv) and Sodium
Triacetoxyborohydride (STAB) (1.4 equiv) in DCE or THF.

o Stir at room temperature for 12 hours.
o Workup: Quench with NaHCOs, extract with EtOAc.

o Deprotection:
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o Dissolve the intermediate in MeOH or Dioxane.
o Add 4M HCI in Dioxane (excess) or concentrated HCI.

o Stir at 40 °C for 2 hours (monitor for disappearance of Boc group by TLC/HPLC).

e |solation:
o Basify the aqueous solution to pH >12 using NaOH (50%).
o Extract with DCM or MTBE.

o Dry (Na2S0a4) and concentrate to yield pure oil.

Analytical Controls
GC-FID Method (Process Monitoring)

e Column: HP-5 or DB-5 Amine (30m x 0.25mm x 0.25um).
 Carrier: Helium at 1.5 mL/min.
e Temp Program: 80 °C (hold 2 min)

20 °C/min

280 °C (hold 5 min).

e Retention Order: Cyclohexanone < 1,4-Diazepane < 1-Cyclohexyl-1,4-diazepane < Bis-
cyclohexyl impurity.

Specification Targets

o Appearance: Colorless to pale yellow viscous liquid.
e Purity (GC/HPLC): > 98.0%.

e 1H NMR (CDCI3, 400 MHz): Diagnostic multiplet at

2.4-2.6 ppm (N-CH-cyclohexyl) and
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1.6-1.8 ppm (homopiperazine ring protons).

Safety & Hazards

e 1.4-Diazepane: Corrosive, causes severe skin burns and eye damage. Handle in a fume
hood with neoprene gloves.

e Cyclohexanone: Flammable liquid (Flash point 44 °C). Vapors can form explosive mixtures.

[21[41[5]
e Hydrogenation: Hz gas is extremely flammable. Ensure reactor grounding and leak testing.

e Waste Disposal: The bis-alkylated residue and spent catalyst must be disposed of as
hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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